3-[4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine (DMPP) is a novel synthetic molecule that has recently been studied for its potential applications in scientific research. DMPP is a heterocyclic molecule containing both pyridine and pyrrolidine rings, and is of interest due to its unique structure and potential applications.
Mechanism of Action
The mechanism of action of 3-[4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine is not yet fully understood, however it is believed to work by binding to proteins and DNA sequences, as well as by inhibiting the growth of cancer cells. The exact mechanism of action is still under investigation, as further research is needed to understand how this compound interacts with proteins and DNA sequences.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, however it has been shown to interact with certain proteins and DNA sequences. Additionally, this compound has been shown to inhibit the growth of cancer cells, suggesting it may have anti-cancer properties. Further research is needed to better understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine in lab experiments include its unique structure, which allows for strong hydrogen bonding and binding to certain proteins and DNA sequences. Additionally, this compound is relatively easy to synthesize and is relatively stable, making it ideal for use in lab experiments. The main limitation of using this compound in lab experiments is the lack of understanding of its exact mechanism of action, as further research is needed to better understand how it interacts with proteins and DNA sequences.
Future Directions
The potential future directions for 3-[4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine include further research into its mechanism of action, as well as its potential applications in drug design and gene therapy. Additionally, further research is needed to better understand its biochemical and physiological effects, as well as its potential as an anti-cancer agent. Finally, further research should be conducted to determine the best methods for synthesizing this compound and optimizing its structure for use in lab experiments.
Synthesis Methods
3-[4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine can be synthesized through a two-step process, beginning with the reaction of 3-amino-4-methoxybenzenesulfonyl chloride and 1-methylpiperazine. This reaction produces the intermediate compound 4-(3,4-dimethoxybenzenesulfonyl)piperazine, which is then reacted with 1-methylpyrazole to form this compound. The entire synthesis process can be completed in a few hours, and the final product is a white crystalline solid.
Scientific Research Applications
3-[4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine is a promising molecule for use in scientific research, due to its unique structure. It has been studied for its potential applications in drug design, as it is capable of forming strong hydrogen bonds and has been shown to bind to certain proteins. This compound has also been studied for its potential as an anti-cancer agent, due to its ability to inhibit the growth of cancer cells. Additionally, this compound has been studied for its potential applications in gene therapy, as it has been shown to interact with certain DNA sequences.
Properties
IUPAC Name |
3-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-6-pyrazol-1-ylpyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O4S/c1-28-16-5-4-15(14-17(16)29-2)30(26,27)24-12-10-23(11-13-24)18-6-7-19(22-21-18)25-9-3-8-20-25/h3-9,14H,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLJGLIOQZSQRIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.